
Application Notes and Protocols: Antibody
Conjugation with BP Fluor™ 405 NHS Ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BP Fluor 405 NHS Ester

Cat. No.: B15556566 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

conjugation of antibodies with BP Fluor™ 405 NHS Ester. This document is intended for

researchers, scientists, and professionals in drug development who require fluorescently

labeled antibodies for various applications, including flow cytometry, immunofluorescence, and

super-resolution microscopy.

Introduction
BP Fluor™ 405 NHS Ester is a water-soluble, blue-fluorescent dye that is well-suited for multi-

color imaging applications.[1][2] Its excitation is ideally matched to the 407 nm spectral line of

the krypton laser or the 408 nm violet laser diode.[1][2] Conjugates of BP Fluor™ 405 are pH-

insensitive between pH 4 and 10, providing stable fluorescence in a variety of experimental

conditions.[1][2] The N-hydroxysuccinimidyl (NHS) ester is the most common reactive group for

labeling primary amines, such as those found on the lysine residues of proteins.[1][3][4][5] This

chemistry allows for the formation of a stable, covalent amide bond between the dye and the

antibody.[4][6]

Proteins can be labeled with BP Fluor™ 405 NHS Ester at high molar ratios without significant

self-quenching, which leads to brighter conjugates and more sensitive detection.[1]
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Chemical Properties and Specifications
Property Value Reference

IUPAC Name

tris(triethylamine) 8-(2-((6-

((2,5-dioxopyrrolidin-1-

yl)oxy)-6-oxohexyl)amino)-2-

oxoethoxy)pyrene-1,3,6-

trisulfonate

[7]

CAS Number 2131079-93-9 [7]

Molecular Weight 1030.27 g/mol [7]

Excitation Max (λex) ~402 nm [8]

Emission Max (λem) ~424 nm [8]

Extinction Coefficient ~35,000 M⁻¹cm⁻¹ [8]

Reactive Group
N-hydroxysuccinimidyl (NHS)

ester
[1]

Reactivity Primary amines (-NH₂) [4][6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the chemical reaction of antibody conjugation and the general

experimental workflow.

Chemical Reaction

Antibody with Primary Amine (Lysine Residue)

Fluorescently Labeled Antibody (Stable Amide Bond)

+ BP405-NHS

BP Fluor 405 NHS Ester

N-hydroxysuccinimide (Leaving Group)

releases
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Click to download full resolution via product page

Caption: Covalent bond formation between an antibody's primary amine and BP Fluor™ 405

NHS Ester.

1. Antibody Preparation
(Buffer Exchange)

3. Conjugation Reaction
(Mix Antibody and Dye)

2. Dye Preparation
(Dissolve in DMSO/DMF)

4. Purification
(Remove Excess Dye)

5. Characterization
(Determine Degree of Labeling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.bocsci.com/research-area/nhs-esters-for-antibody-conjugation-high-reactivity-reliable-results.html
https://www.medkoo.com/products/53283
https://broadpharm.com/product/bp-25541
https://www.benchchem.com/product/b15556566#antibody-conjugation-with-bp-fluor-405-nhs-ester
https://www.benchchem.com/product/b15556566#antibody-conjugation-with-bp-fluor-405-nhs-ester
https://www.benchchem.com/product/b15556566#antibody-conjugation-with-bp-fluor-405-nhs-ester
https://www.benchchem.com/product/b15556566#antibody-conjugation-with-bp-fluor-405-nhs-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

